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Compound of Interest

Compound Name: 4,4'-Dimethyl-2,2'-bipyridine

Cat. No.: B075555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,4'-Dimethyl-2,2'-bipyridine, a

prominent heterocyclic organic compound. Valued for its role as a bidentate chelating ligand, it

is a critical component in coordination chemistry, catalysis, and materials science. This

document details its chemical identifiers, physicochemical properties, and key experimental

protocols, offering a vital resource for professionals in research and development.

Chemical Identifiers and Nomenclature
Accurate identification of chemical compounds is fundamental in scientific research. The

following table summarizes the key identifiers for 4,4'-Dimethyl-2,2'-bipyridine.
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Identifier Value

CAS Number 1134-35-6[1][2][3][4][5][6][7][8][9][10]

IUPAC Name 4-methyl-2-(4-methyl-2-pyridinyl)pyridine[4]

Molecular Formula C₁₂H₁₂N₂[2][4][5][6][7][10]

PubChem CID 14338[4]

InChI
InChI=1S/C12H12N2/c1-9-3-5-13-11(7-9)12-8-

10(2)4-6-14-12/h3-8H,1-2H3[4][6]

InChIKey
NBPGPQJFYXNFKN-UHFFFAOYSA-N[1][6][9]

[10][11]

SMILES Cc1ccnc(-c2cc(C)ccn2)c1[6]

Synonyms
4,4'-Dimethyl-2,2'-bipyridyl, 2,2′-Bi(γ-picoline)[2]

[5]

Physicochemical Properties
The physical and chemical properties of 4,4'-Dimethyl-2,2'-bipyridine dictate its behavior in

various experimental conditions and applications. The data below has been compiled from

various sources to provide a comprehensive summary.
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Property Value

Molecular Weight 184.24 g/mol [2][4][5][7]

Appearance
Beige or white to pale orange crystalline

powder[1][4][6][8]

Melting Point 169-174 °C[1][7]

Boiling Point 309.3 ± 37.0 °C at 760 mmHg[7]

Density 1.1 ± 0.1 g/cm³[7]

Solubility
Soluble in ethanol, acetic acid, benzene, and

toluene. Highly soluble in water at pH < 2.[1]

pKa
Data available in the IUPAC Digitized pKa

Dataset[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

This section outlines key experimental protocols involving 4,4'-Dimethyl-2,2'-bipyridine.

1. Synthesis of 4,4'-Dimethyl-2,2'-bipyridine via Palladium-Catalyzed Coupling

A documented method for synthesizing 4,4'-Dimethyl-2,2'-bipyridine involves the use of a

palladium on carbon (Pd/C) catalyst.[12][13]

Materials and Reagents:

4-methylpyridine

Acetic acid

Hydrogen peroxide (30% mass concentration)

Palladium on carbon (Pd/C) catalyst

Phosphorus trichloride
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Ethyl acetate

Procedure:

Dissolve 0.93 g of 4-methylpyridine in 20 mL of acetic acid in a reaction flask.[12]

Add 15 mL of 30% hydrogen peroxide in two portions to oxidize the 4-methylpyridine at

room temperature.[12]

After 3.5 hours, introduce 0.0118 g of the Pd/C catalyst.[12]

Heat the mixture to 65 °C under reflux for approximately 6 hours.[12]

Cool the reaction solution to room temperature and add 165 g of phosphorus trichloride for

deoxygenation.[12]

Filter the solution under reduced pressure to remove insoluble matter.[12]

Evaporate the solvent from the filtrate under reduced pressure to obtain a white crystalline

residue.[12]

Recrystallize the crude product from 20 mL of ethyl acetate and dry the resulting crystals

under vacuum to yield pure 4,4'-Dimethyl-2,2'-bipyridine.[12]

2. Synthesis of 4,4'-Dicarboxy-2,2'-bipyridine (DCBPy) via Oxidation

4,4'-Dimethyl-2,2'-bipyridine serves as a precursor for the synthesis of 4,4'-Dicarboxy-2,2'-

bipyridine (DCBPy), a ligand widely used in dye-sensitized solar cells (DSSCs).[14]

Reaction Principle: The methyl groups of 4,4'-dimethyl-2,2'-bipyridine are oxidized to

carboxylic acid groups using a strong oxidizing agent like potassium permanganate (KMnO₄)

in an acidic medium.[14]

Materials and Reagents:

4,4'-Dimethyl-2,2'-bipyridine

Potassium permanganate (KMnO₄)
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Nitric acid (concentrated)

Hydrochloric acid (concentrated)

Deionized water

Procedure:

Dissolution: In a round-bottom flask, dissolve 4,4'-dimethyl-2,2'-bipyridine in a mixture of

deionized water and a small amount of nitric acid.[14]

Oxidation: Gradually add potassium permanganate in portions to the stirring solution. The

reaction is exothermic, so the addition rate should be controlled.[14]

Reflux: Heat the mixture to reflux for several hours to ensure complete oxidation. The

disappearance of the purple permanganate color can be used to monitor the reaction's

progress.[14]

Precipitation: After cooling, acidify the reaction mixture with concentrated hydrochloric

acid. The 4,4'-dicarboxy-2,2'-bipyridine product will precipitate as a white solid.[14]

Isolation and Purification: Collect the white crystalline product by filtration under reduced

pressure.[14]

Visualized Workflows and Pathways
Diagrams are provided to illustrate key processes involving 4,4'-Dimethyl-2,2'-bipyridine.
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4,4'-Dimethyl-2,2'-bipyridine
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Caption: Workflow for the synthesis of DCBPy from 4,4'-Dimethyl-2,2'-bipyridine.
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Caption: Role of 4,4'-Dimethyl-2,2'-bipyridine as a ligand in a DSSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,4'-Dimethyl-2,2'-bipyridyl | 1134-35-6 [chemicalbook.com]

2. ossila.com [ossila.com]

3. 1134-35-6|4,4'-Dimethyl-2,2'-bipyridine|BLD Pharm [bldpharm.com]

4. 4,4'-Dimethyl-2,2'-bipyridine | C12H12N2 | CID 14338 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b075555?utm_src=pdf-body-img
https://www.benchchem.com/product/b075555?utm_src=pdf-body
https://www.benchchem.com/product/b075555?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3754476.htm
https://www.ossila.com/products/4-4-dimethyl-2-2-bipyridyl
https://www.bldpharm.com/products/1134-35-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethyl-2_2_-bipyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dimethyl-2_2_-bipyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 4,4 -Dimethyl-2,2 -dipyridyl 99 1134-35-6 [sigmaaldrich.com]

6. 4,4'-Dimethyl-2,2'-bipyridine | CymitQuimica [cymitquimica.com]

7. 4,4'-Dimethyl-2,2'-bipyridine | CAS#:1134-35-6 | Chemsrc [chemsrc.com]

8. strem.com [strem.com]

9. 4,4'-Dimethyl-2,2'-bipyridine, 98% 1 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

10. 2,2'-Bipyridine, 4,4'-dimethyl- [webbook.nist.gov]

11. B24936.06 [thermofisher.com]

12. 4,4'-Dimethyl-2,2'-bipyridyl synthesis - chemicalbook [chemicalbook.com]

13. researchgate.net [researchgate.net]

14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,4'-Dimethyl-2,2'-
bipyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075555#4-4-dimethyl-2-2-bipyridine-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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